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Compound of Interest

Compound Name: 4-Methylpyrimidine

Cat. No.: B018481

CAS Number: 3438-46-8 Molecular Formula: CsHeN2

This technical guide provides an in-depth overview of 4-Methylpyrimidine, a heterocyclic
organic compound of significant interest to researchers, scientists, and professionals in drug
development. This document outlines its chemical and physical properties, synthesis, and
applications, with a focus on its role in pharmaceutical and agrochemical research.

Core Chemical Information

4-Methylpyrimidine is a substituted pyrimidine with a methyl group at the fourth position of the
pyrimidine ring. Its fundamental properties are summarized below.

Property Value Reference(s)
CAS Number 3438-46-8 [11[2]
Molecular Formula CsHeN2 [1][2]
Molecular Weight 94.11 g/mol [3]
Appearance Light Yellow Oill [4]

Boiling Point 141-142 °C [1]

Density 1.031 g/mL at 25 °C [1]

Refractive Index n20/D 1.496 [1]
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Synthesis of 4-Methylpyrimidine

A general and common method for synthesizing the pyrimidine ring involves the reaction of a 3-
dicarbonyl compound with an N-C-N synthon, such as an amidine or formamide.[5] A specific
protocol for the synthesis of 4-Methylpyrimidine is detailed below.

Experimental Protocol: Synthesis from 4,4-Dimethoxy-2-
butanone and Formamide[5]

This industrial-scale synthesis involves the reaction of 4,4-dimethoxy-2-butanone with
formamide at elevated temperatures.

Materials:

o Formamide

e 4, 4-dimethoxy-2-butanone (95% purity)

Procedure:

e To a dry, double-shelled glass reactor, add 272 g (6.0 mol) of formamide.
e Heat the reactor to 190 °C (bottom temperature) with continuous stirring.

e Over a period of 3 hours, slowly add 209 g (1.5 mol) of 95% pure 4,4-dimethoxy-2-butanone
using a peristaltic pump.

» Simultaneously, collect the reaction fraction (approximately 342 g), which is primarily
composed of methanol, water, 4-methylpyrimidine, and ammonium formate, through a
jacketed lift tube and a descending temperature-controlled cooler.

e Maintain the bath temperature at 215-220 °C, the bottom temperature at 188-196 °C, and
allow the head temperature to rise to about 158 °C during the reaction.

 After the addition of 4,4-dimethoxy-2-butanone is complete, the head temperature will drop
to around 158 °C. Continue the reaction for an additional 30 minutes.
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» Care must be taken to prevent excessive cooling to avoid precipitation of the ammonium
formate by-product.

The following diagram illustrates the general workflow for this synthesis.
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Synthesis Workflow of 4-Methylpyrimidine

Applications in Research and Development

4-Methylpyrimidine serves as a versatile building block in the synthesis of a variety of
biologically active molecules.[6] Its applications span across pharmaceuticals, agrochemicals,
and the flavor and fragrance industry.
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Pharmaceutical Applications

The pyrimidine scaffold is a core component of nucleic acids and is found in numerous
biologically active molecules, making its derivatives, including 4-Methylpyrimidine, valuable in

medicinal chemistry.[7]

o Anticancer and Anti-inflammatory Agents: 4-Methylpyrimidine has been utilized in the
development of novel therapeutic agents for cancer and inflammation due to its ability to
modulate biological pathways.[6] One identified mechanism of action is the inhibition of
topoisomerase Il, an enzyme crucial for DNA replication and repair.[8]

» Antiviral and Anti-HIV Agents: Pyrimidine derivatives are actively pursued for their
therapeutic potential against viral infections.[7]

o Coordination Complexes: 4-Methylpyrimidine has been used in the synthesis of crystalline
trans-[RuCI(3)(NO)L(2)] complexes and to bridge dinuclear oxovanadium(IV) complexes,
which are of interest for their potential catalytic and medicinal properties.

The following diagram illustrates the role of 4-Methylpyrimidine as a precursor in the
development of potential therapeutic agents.
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Drug Development Pathway Involving 4-Methylpyrimidine

Agrochemical Applications

In the agrochemical industry, 4-Methylpyrimidine is used in the formulation of herbicides and
fungicides, contributing to enhanced crop protection.[6]

Safety and Handling

4-Methylpyrimidine is a flammable liquid and vapor. Appropriate personal protective
equipment, including eye shields and gloves, should be used when handling this compound.
For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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